Cas no 90003-04-6 (N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine)

N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine structure
90003-04-6 structure
Product name:N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine
CAS No:90003-04-6
MF:C8H11ClN4
MW:198.65273976326
CID:2626418
PubChem ID:253948

N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • DS-001807
    • NSC77497
    • N-(2-aziridin-1-ylethyl)-6-chloro-pyridazin-3-amine
    • 90003-04-6
    • DTXSID901009094
    • NSC-77497
    • N-[2-(Aziridin-1-yl)ethyl]-6-chloropyridazin-3(2H)-imine
    • N-[2-(aziridin-1-yl)ethyl]-6-chloropyridazin-3-amine
    • Inchi: InChI=1S/C8H11ClN4/c9-7-1-2-8(12-11-7)10-3-4-13-5-6-13/h1-2H,3-6H2,(H,10,12)
    • InChI Key: VMKZNZRJCRZTPV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 198.067
  • Monoisotopic Mass: 198.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.8Ų
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.378
  • Boiling Point: 426.7°C at 760 mmHg
  • Flash Point: 211.9°C
  • Refractive Index: 1.647

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